Cas no 1037770-29-8 (2-Bromo-3,7-dimethyl-5H-pyrrolo[2,3-b]pyrazine)

• Product Name: 2-Bromo-3,7-dimethyl-5H-pyrrolo[2,3-b]pyrazine
• CAS No: 1037770-29-8
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• CID: 4823541
• Update Time: 2023-08-18

2-Bromo-3,7-dimethyl-5H-pyrrolo[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3,7-dimethyl-5H-pyrrolo[2,3-b]pyrazine

• Inchi： 1S/C8H8BrN3/c1-4-3-10-8-6(4)12-7(9)5(2)11-8/h3H,1-2H3,(H,10,11)
• InChI Key： PPXHJSCPDVZTJU-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C2C(C(C)=CN2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6